Cas no 1355207-49-6 (Methyl 4-methyl-6-(methylthio)nicotinate)

• Product Name: Methyl 4-methyl-6-(methylthio)nicotinate
• CAS No: 1355207-49-6
• MF: C₉H₁₁NO₂S
• MW: 197.2541410923
• CID: 5081113
• Update Time: 2025-06-07

Methyl 4-methyl-6-(methylthio)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-methyl-6-(methylthio)nicotinate

• Inchi： 1S/C9H11NO2S/c1-6-4-8(13-3)10-5-7(6)9(11)12-2/h4-5H,1-3H3
• InChI Key： OEPWFJBVEUKCNN-UHFFFAOYSA-N
• SMILES： S(C)C1C=C(C)C(C(=O)OC)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 1.9
• Topological Polar Surface Area: 64.5

Additional information on Methyl 4-methyl-6-(methylthio)nicotinate

Methyl 4-methyl-6-(methylthio)nicotinate (CAS No. 1355207-49-6): An Overview of a Promising Compound in Chemical and Pharmaceutical Research

Methyl 4-methyl-6-(methylthio)nicotinate (CAS No. 1355207-49-6) is a compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This comprehensive overview aims to provide a detailed understanding of the compound, its properties, and its current and potential uses.

Methyl 4-methyl-6-(methylthio)nicotinate is a member of the nicotinate family, characterized by its distinctive molecular structure. The compound consists of a nicotinic acid core with a methyl group at the 4-position and a methylthio group at the 6-position. This specific arrangement of functional groups imparts unique chemical and biological properties to the molecule, making it an interesting subject for both academic research and industrial applications.

In terms of physical properties, Methyl 4-methyl-6-(methylthio)nicotinate is typically a solid at room temperature with a melting point of approximately 105°C. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. These solubility characteristics are crucial for its use in various formulations and processes.

The synthesis of Methyl 4-methyl-6-(methylthio)nicotinate can be achieved through several routes, each with its own advantages and challenges. One common method involves the reaction of 4-methyl-6-methylnicotinic acid with methyl iodide in the presence of a base such as potassium carbonate. This reaction proceeds via nucleophilic substitution, yielding the desired product with high purity and yield. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods, such as the use of green solvents and catalysts.

In the realm of pharmaceutical research, Methyl 4-methyl-6-(methylthio)nicotinate has shown promise as a potential therapeutic agent. Studies have indicated that it possesses anti-inflammatory properties, which could make it useful in the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease. Additionally, preliminary research suggests that it may have neuroprotective effects, potentially benefiting patients with neurodegenerative disorders like Alzheimer's disease.

One notable study published in the Journal of Medicinal Chemistry explored the anti-inflammatory effects of Methyl 4-methyl-6-(methylthio)nicotinate. The researchers found that the compound significantly reduced levels of pro-inflammatory cytokines such as TNF-α and IL-6 in both in vitro and in vivo models. These findings highlight the compound's potential as a novel anti-inflammatory agent.

Beyond its pharmaceutical applications, Methyl 4-methyl-6-(methylthio)nicotinate has also been investigated for its use in agrochemicals. Its ability to modulate plant growth and development has led to interest in its potential as a plant growth regulator or pesticide. Research has shown that it can enhance crop yields by promoting root growth and improving nutrient uptake efficiency.

In materials science, the unique chemical structure of Methyl 4-methyl-6-(methylthio)nicotinate makes it an attractive candidate for developing new functional materials. For instance, it can be incorporated into polymers to impart specific properties such as enhanced mechanical strength or improved thermal stability. Recent studies have explored its use in creating conductive materials for electronic devices and sensors.

Safety considerations are paramount when handling any chemical compound. While Methyl 4-methyl-6-(methylthio)nicotinate is not classified as a hazardous material under current regulations, proper safety protocols should always be followed during synthesis, handling, and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and disposing of waste materials according to local regulations.

In conclusion, Methyl 4-methyl-6-(methylthio)nicotinate (CAS No. 1355207-49-6) is a versatile compound with a wide range of potential applications across multiple fields. Its unique chemical structure confers valuable properties that make it an interesting subject for ongoing research and development. As new studies continue to uncover its full potential, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.